Cas no 1040717-19-8 (5-(4-Chlorobenzyloxy)-4-oxo-4H-pyran-2-carboxylic acid)

• Product Name: 5-(4-Chlorobenzyloxy)-4-oxo-4H-pyran-2-carboxylic acid
• CAS No: 1040717-19-8
• MF: C₁₃H₉ClO₅
• MW: 280.660563230515
• CID: 2114655
• Update Time: 2023-08-04

5-(4-Chlorobenzyloxy)-4-oxo-4H-pyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorobenzyloxy)-4-oxo-4H-pyran-2-carboxylic acid
• STL159380
• 5-[(4-chlorobenzyl)oxy]-4-oxo-4H-pyran-2-carboxylic acid
• 5-(4-Chlorobenzyloxy)-4-oxo-4H-pyran-2-carboxylic acid

• Inchi： 1S/C13H9ClO5/c14-9-3-1-8(2-4-9)6-18-12-7-19-11(13(16)17)5-10(12)15/h1-5,7H,6H2,(H,16,17)
• InChI Key： XABCKWQDQCQGJS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COC1=COC(C(=O)O)=CC1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 432
• Topological Polar Surface Area: 72.8